Cas no 673451-26-8 (tert-Butyl (2-nitrobenzene-1-sulfinyl)carbamate)

• Product Name: tert-Butyl (2-nitrobenzene-1-sulfinyl)carbamate
• CAS No: 673451-26-8
• MF: C₁₁H₁₄N₂O₅S
• MW: 286.304261684418
• CID: 2797344
• PubChem ID: 71368420
• Update Time: 2025-04-21

tert-Butyl (2-nitrobenzene-1-sulfinyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-nitrobenzene-1-sulfinyl)carbamate
• DTXSID00791486
• 673451-26-8

• Inchi： 1S/C11H14N2O5S/c1-11(2,3)18-10(14)12-19(17)9-7-5-4-6-8(9)13(15)16/h4-7H,1-3H3,(H,12,14)
• InChI Key： JAMAQYNLBSETRB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 286.06234272Da
• Monoisotopic Mass: 286.06234272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 120Ų